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Compound of Interest

Compound Name: 4-tert-Octylphenol-3,5-d2

An In-depth Technical Guide to 4-tert-Octylphenol-3,5-d2

This technical guide provides a comprehensive overview of the chemical properties,
experimental applications, and biological relevance of 4-tert-Octylphenol-3,5-d2. Designed for
researchers, scientists, and drug development professionals, this document details the
compound's physical characteristics, analytical methodologies, and the known biological
pathways of its non-deuterated analogue.

Core Chemical and Physical Properties

4-tert-Octylphenol-3,5-d2 is a deuterated form of 4-tert-octylphenol, an alkylphenol. The
incorporation of two deuterium atoms at the 3 and 5 positions of the phenol ring provides a
distinct mass shift, making it an invaluable tool as an internal standard for quantitative analysis.
It is most commonly supplied as a solution in acetone for analytical purposes.[1]

Table 1: Physicochemical Properties of 4-tert-Octylphenol-3,5-d2
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Property Value Source(s)
Molecular Formula C14D2H200 [1112]
Molecular Weight 208.34 g/mol [2]

Note: Some sources report
206.32 g/mol , which is the

: [1][3]

weight of the non-deuterated

form.

CAS Number 1173021-20-9 [1][2]
Colourless solution (in

Appearance [1]
acetone)

Purity >98% [1]
4-(1,1,3,3-

Synonyms Tetramethylbutyl)phenol-3,5- [2]
d2, 4-tert-OP-D2

Storage Temperature -20°C
2H]clce(O)cc([2H])c1C(C

SMILES [2H]c1ce(O)cc([2H])c1C(C)
(©)cceeye)e
ISAVYTVYFVQUDY-

InChl Key

QFIQSOQBSA-N

Synthesis and Manufacturing Overview

While specific synthesis protocols for the deuterated 4-tert-Octylphenol-3,5-d2 are not widely
published, the manufacturing process for the parent compound, 4-tert-octylphenol, is well-
established. It is typically produced through the alkylation of phenol with di-isobutylene
(tertoctene).[4] This reaction is catalyzed by an acid catalyst, such as an ion-exchange resin or
a boron trifluoride complex.[4][5] The deuterated analogue is synthesized using similar
methods, employing deuterated starting materials or reagents.

Experimental Protocols and Applications
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The primary application of 4-tert-Octylphenol-3,5-d2 is as an internal standard in analytical
chemistry for the quantification of 4-tert-octylphenol and its ethoxylates in various matrices,
particularly environmental samples. Its use is suitable for methods such as high-performance
liquid chromatography (HPLC) and gas chromatography (GC).[1]

Detailed Protocol: Analysis of Environmental Samples
via SPME-GC-MS

One specific application is the analysis of mono and di-ethoxylates of nonylphenol and
octylphenol in environmental samples using solid-phase microextraction (SPME) followed by
gas chromatography with mass spectrometry (GC-MS).

Methodology:

Sample Preparation: An aqueous environmental sample (e.g., groundwater, wastewater) is
collected.

« Internal Standard Spiking: A known concentration of 4-tert-Octylphenol-3,5-d2 solution (in
acetone) is spiked into the sample. This standard will account for variability in extraction
efficiency and instrument response.

o Solid-Phase Microextraction (SPME): An SPME fiber coated with a suitable stationary phase
is exposed to the sample. The analytes, including the native 4-tert-octylphenol and the
deuterated internal standard, adsorb onto the fiber.

o Desorption and GC-MS Analysis: The fiber is retracted and inserted into the hot injection port
of a gas chromatograph. The adsorbed analytes are thermally desorbed onto the GC
column.

e Separation and Detection: The compounds are separated based on their boiling points and
interaction with the GC column's stationary phase. The mass spectrometer detects and
quantifies the fragments of the eluting compounds.

e Quantification: The concentration of the native 4-tert-octylphenol is determined by comparing
its peak area to the peak area of the known concentration of the 4-tert-Octylphenol-3,5-d2
internal standard.
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Caption: Workflow for quantification using a deuterated standard.

Biological Activity and Signaling Pathways of the
Parent Compound

4-tert-Octylphenol is recognized as an endocrine-disrupting chemical due to its estrogenic
activity.[4][6] It can act as a weak estrogen, stimulating cell proliferation in estrogen-sensitive
cells like MCF-7 breast cancer cells.[4] Studies have shown that exposure to 4-tert-octylphenol
can have adverse effects on development and reproduction. For instance, it has been observed
to induce apoptosis in neuronal progenitor cells and reduce their proliferation in the brains of
mouse offspring, potentially disrupting brain development.[6]

As a deuterated analogue, 4-tert-Octylphenol-3,5-d2 is expected to exhibit similar biological
activity to its non-deuterated counterpart. Therefore, it can be used as a tracer in metabolic and
pharmacokinetic studies to investigate the absorption, distribution, metabolism, and excretion
of 4-tert-octylphenol.
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Caption: Estrogenic effects of 4-tert-Octylphenol.

Safety and Handling

4-tert-Octylphenol-3,5-d2 is typically supplied as a solution in acetone, which is a highly
flammable liquid. Therefore, appropriate safety precautions for handling flammable solvents
must be taken. The solution is also classified as a skin and eye irritant and may cause
drowsiness or dizziness.

Table 2: GHS Hazard Information for 4-tert-Octylphenol-3,5-d2 in Acetone
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Hazard Class Code Description

- Highly flammable liquid and
Flammable Liquids H225
vapor

Eye Irritation H319 Causes serious eye irritation

- . May cause drowsiness or
Specific Target Organ Toxicity H336 o
dizziness

Users should handle the substance in a well-ventilated area, wear appropriate personal
protective equipment (PPE), including safety goggles and gloves, and store it away from heat
and ignition sources. For detailed safety information, refer to the product's Safety Data Sheet
(SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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